3''-O-L-Rhamnopyranosylastragalin
Overview
Description
Kaempferol-3-glucoside-3''-rhamnoside is a member of flavonoids and a glycoside.
Scientific Research Applications
Flavonol Glycosides in Astragalus Species
Research conducted by Semmar et al. (2002) on Astragalus caprinus revealed the presence of various flavonol 3-O-glycosides, including similar compounds to 3''-O-L-Rhamnopyranosylastragalin. These compounds contribute to the diverse pharmacological activities of Astragalus species, highlighting the potential of these glycosides in medicinal research (Semmar et al., 2002).
Triterpenoid Saponins in Astragalus Trigonus
Shaker et al. (2001) identified triterpenoid saponins in Astragalus trigonus, which are structurally related to 3''-O-L-Rhamnopyranosylastragalin. These findings provide insight into the phytochemical diversity of Astragalus species and their potential therapeutic applications (Shaker et al., 2001).
Pharmacological Effects of Rhamnocitrin
A study by Cai and Xu (2022) on Rhamnocitrin, a bioactive flavonoid of Astragali Radix and structurally similar to 3''-O-L-Rhamnopyranosylastragalin, explored its therapeutic effects against neuropathic pain. The research highlights the potential molecular targets and signaling pathways influenced by this compound, offering insights into drug development for neuropathic pain (Cai & Xu, 2022).
Synthesis and Characterization of Astragalin Galactosides
Han et al. (2017) synthesized novel astragalin galactosides and optimized their conversion yield. The study provides valuable information on the structural identification and potential therapeutic applications of these compounds, related to 3''-O-L-Rhamnopyranosylastragalin (Han et al., 2017).
Radioprotection by Hippophae Rhamnoides
Goel et al. (2002) investigated a herbal preparation of Hippophae rhamnoides, known as RH-3, for its radioprotective action. This research provides insights into the potential radioprotective attributes of compounds like 3''-O-L-Rhamnopyranosylastragalin, which may be present in similar herbal preparations (Goel et al., 2002).
Synthesis of Rhamnogalacturonan II
Rao et al. (2008) synthesized a tetrasaccharide portion of the B side chain of rhamnogalacturonan II. The research contributes to the understanding of complex polysaccharides, including those similar to 3''-O-L-Rhamnopyranosylastragalin, and their immunological properties (Rao et al., 2008).
properties
Product Name |
3''-O-L-Rhamnopyranosylastragalin |
|---|---|
Molecular Formula |
C27H30O15 |
Molecular Weight |
594.5 g/mol |
IUPAC Name |
3-[(2S,3R,4S,5R,6R)-3,5-dihydroxy-6-(hydroxymethyl)-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one |
InChI |
InChI=1S/C27H30O15/c1-9-17(32)20(35)21(36)26(38-9)41-24-18(33)15(8-28)40-27(22(24)37)42-25-19(34)16-13(31)6-12(30)7-14(16)39-23(25)10-2-4-11(29)5-3-10/h2-7,9,15,17-18,20-22,24,26-33,35-37H,8H2,1H3/t9-,15+,17-,18+,20+,21+,22+,24-,26-,27-/m0/s1 |
InChI Key |
YFPYXTNSQOUHPS-NIILUQFKSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@H]2[C@@H]([C@H](O[C@H]([C@@H]2O)OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC=C(C=C5)O)CO)O)O)O)O |
SMILES |
CC1C(C(C(C(O1)OC2C(C(OC(C2O)OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC=C(C=C5)O)CO)O)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC2C(C(OC(C2O)OC3=C(OC4=CC(=CC(=C4C3=O)O)O)C5=CC=C(C=C5)O)CO)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![sodium;[(2R,3S,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl tetradecyl phosphate](/img/structure/B1260585.png)
![S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (E)-6-[(1S,2S)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl]hex-2-enethioate](/img/structure/B1260589.png)
